Cas no 1246616-77-2 (3-Bromo-1,4-dihydro-4-oxo-1-(2-oxoethyl)-2,5-pyridinedicarboxylic Acid 2,5-Diethyl Ester)

• Product Name: 3-Bromo-1,4-dihydro-4-oxo-1-(2-oxoethyl)-2,5-pyridinedicarboxylic Acid 2,5-Diethyl Ester
• CAS No: 1246616-77-2
• MF: C₁₃H₁₄BrNO₆
• MW: 360.157363414764
• CID: 5558458
• Update Time: 2025-11-03

3-Bromo-1,4-dihydro-4-oxo-1-(2-oxoethyl)-2,5-pyridinedicarboxylic Acid 2,5-Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,4-dihydro-4-oxo-1-(2-oxoethyl)-2,5-pyridinedicarboxylic Acid 2,5-Diethyl Ester

• Inchi： 1S/C13H14BrNO6/c1-3-20-12(18)8-7-15(5-6-16)10(9(14)11(8)17)13(19)21-4-2/h6-7H,3-5H2,1-2H3
• InChI Key： AMXZMPXGJQOOGF-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)N(CC=O)C=C(C(OCC)=O)C(=O)C=1Br

3-Bromo-1,4-dihydro-4-oxo-1-(2-oxoethyl)-2,5-pyridinedicarboxylic Acid 2,5-Diethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Bromo-1,4-dihydro-4-oxo-1-(2-oxoethyl)-2,5-pyridinedicarboxylic Acid 2,5-Diethyl Ester

Research Brief on 3-Bromo-1,4-dihydro-4-oxo-1-(2-oxoethyl)-2,5-pyridinedicarboxylic Acid 2,5-Diethyl Ester (CAS: 1246616-77-2)

3-Bromo-1,4-dihydro-4-oxo-1-(2-oxoethyl)-2,5-pyridinedicarboxylic Acid 2,5-Diethyl Ester (CAS: 1246616-77-2) is a specialized pyridine derivative that has recently gained attention in chemical biology and medicinal chemistry research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and signal transduction pathways. Recent studies have explored its potential applications in drug discovery, with a focus on its unique structural features that enable selective interactions with biological targets.

Recent synthetic chemistry advancements have demonstrated efficient routes to produce this compound with high purity and yield. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic protocol that achieves >90% yield while minimizing byproduct formation. The researchers emphasized the compound's stability under various conditions, making it particularly suitable for further derivatization and pharmaceutical development. The bromo and oxoethyl substituents on the pyridine ring provide multiple sites for chemical modification, allowing for the creation of diverse molecular libraries.

In pharmacological research, this compound has shown promise as a scaffold for developing kinase inhibitors. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 1246616-77-2 exhibit strong binding affinity to several protein kinases involved in cancer progression. Particularly noteworthy is its interaction with the ATP-binding site of EGFR (epidermal growth factor receptor), suggesting potential applications in targeted cancer therapies. The diethyl ester groups appear to contribute significantly to membrane permeability, addressing a common challenge in kinase inhibitor development.

Analytical characterization of this compound has been enhanced by recent technological developments. A 2024 study applied advanced NMR techniques (including 2D NMR and DOSY) to fully characterize its structure and confirm the absence of polymorphic forms. Mass spectrometry analysis confirmed the molecular weight at 386.19 g/mol, with fragmentation patterns that provide valuable information for quality control in pharmaceutical manufacturing. These analytical advancements support the compound's potential transition from research-scale to industrial applications.

The safety profile and toxicological characteristics of 1246616-77-2 have been investigated in preliminary studies. While the compound itself shows moderate cytotoxicity in cell culture assays (IC50 ≈ 50 μM in HEK293 cells), its derivatives demonstrate improved selectivity indices. Researchers emphasize that proper handling precautions are necessary due to the compound's reactivity, particularly the bromo substituent which may participate in unwanted nucleophilic substitution reactions under certain conditions.

Future research directions for this compound include exploration of its applications in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors. The presence of both electrophilic (bromo) and nucleophilic (carbonyl) centers in its structure makes it particularly attractive for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of 1246616-77-2 in their discovery pipelines, indicating growing industry interest in this chemical scaffold.